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Compound of Interest

Compound Name: Actisomide

Cat. No.: B1664365

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identifiers

Identifier Value

(4R,4aR)-4-(2-(diisopropylamino)ethyl)-1-
IUPAC Name methyl-4-phenyl-4,4a,5,6,7,8-hexahydro-3H-
pyrido[1,2-c]pyrimidin-3-one[1]

CAS Number 96914-39-5[1]

Molecular Formula C23H35N30[1]

Molecular Weight 369.55 g/mol [1]

Synonyms Actisomidum, SC-36602[1]
Introduction

Actisomide, also known by its developmental code SC-36602, is classified as an
antiarrhythmic agent. This technical guide provides a summary of the publicly available
information on Actisomide, focusing on its chemical properties, and available data from
preclinical and clinical investigations. It is intended to serve as a foundational resource for
professionals in the fields of pharmacology, medicinal chemistry, and drug development.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1664365?utm_src=pdf-interest
https://www.medkoo.com/products/27950
https://www.medkoo.com/products/27950
https://www.medkoo.com/products/27950
https://www.medkoo.com/products/27950
https://www.medkoo.com/products/27950
https://www.benchchem.com/product/b1664365?utm_src=pdf-body
https://www.benchchem.com/product/b1664365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The following table summarizes the key pharmacokinetic parameters of Actisomide based on
available research.

Parameter Value Source

Chemical Formula C23H35N30 MedKoo Biosciences
Exact Mass 369.2780 MedKoo Biosciences
Molecular Weight 369.55 MedKoo Biosciences

Experimental Protocols

Detailed experimental protocols for the synthesis, in vitro, or in vivo studies of Actisomide are
not extensively available in the public domain. The development of Actisomide was primarily
conducted by Searle (now part of Pfizer), and much of the detailed methodology remains
proprietary.

Signaling Pathways and Mechanism of Action

Information regarding the specific signaling pathways modulated by Actisomide is not
available in publicly accessible scientific literature. As an antiarrhythmic agent, it is
hypothesized to interact with cardiac ion channels, thereby altering the electrophysiological
properties of cardiac tissue. However, without dedicated studies, the precise molecular targets
and downstream signaling cascades remain unelucidated.

Logical Relationships and Workflows

Due to the limited available data, a detailed experimental workflow or signaling pathway
diagram for Actisomide cannot be constructed at this time. The logical relationship for its
development would have followed a standard pharmaceutical pipeline.
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Caption: A generalized workflow for pharmaceutical development, applicable to Actisomide.

Conclusion
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Actisomide is an antiarrhythmic compound with defined chemical properties. However, a
comprehensive understanding of its pharmacology is limited by the scarcity of publicly available
data. Detailed experimental protocols, the specific mechanism of action, and the signaling
pathways it modulates are not well-documented in open scientific literature. This guide provides
the foundational chemical information available for Actisomide and highlights the gaps in
current public knowledge, which may present opportunities for future research endeavors.
Professionals interested in this compound should be aware that further investigation would be
required to fully characterize its biological activity and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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